6-Ethoxy-1-ethyl-2-methylquinolinium
Description
6-Ethoxy-1-ethyl-2-methylquinolinium is a quinolinium-based compound characterized by a positively charged nitrogen-containing heterocyclic core. Its structure includes an ethoxy group at position 6, an ethyl group at position 1, and a methyl group at position 2.
Properties
Molecular Formula |
C14H18NO+ |
|---|---|
Molecular Weight |
216.304 |
IUPAC Name |
6-ethoxy-1-ethyl-2-methylquinolin-1-ium |
InChI |
InChI=1S/C14H18NO/c1-4-15-11(3)6-7-12-10-13(16-5-2)8-9-14(12)15/h6-10H,4-5H2,1-3H3/q+1 |
InChI Key |
NGBALYKXIZCZPW-UHFFFAOYSA-N |
SMILES |
CC[N+]1=C(C=CC2=C1C=CC(=C2)OCC)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Substituent Effects : Ethoxy groups (electron-donating) in the target compound contrast with chloro substituents (electron-withdrawing) in analogs, altering solubility and reactivity .
Physicochemical Properties
- Crystallinity: The chloro-phenylquinoline derivative () crystallizes in a monoclinic system (space group P1) with π-π interactions (3.6–3.8 Å), enhancing stability . Quinolinium salts often form ionic crystals with distinct packing patterns.
- Solubility : Ethoxy and ethyl groups in the target compound likely improve polar solvent compatibility compared to chloro-substituted analogs .
Research Findings
- Biological Relevance: Quinolinium compounds are explored as antimicrobial agents or DNA intercalators, where substituents like ethoxy may improve membrane permeability . Isoquinoline derivatives (e.g., 6d–6h) are intermediates in alkaloid synthesis .
- Material Applications: π-π stacking in chloro-phenylquinoline () suggests utility in organic semiconductors or fluorescence materials .
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